2-ethyl-N-[6-isopropoxy-1-(2,2,2-trifluoroethyl)-1H-indazol-3-yl]pyrimidine-5-carboxamide

• IUPAC Name: 2-ethyl-N-[6-propan-2-yloxy-1-(2,2,2-trifluoroethyl)indazol-3-yl]pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H20F3N5O2/c1-4-16-23-8-12(9-24-16)18(28)25-17-14-6-5-13(29-11(2)3)7-15(14)27(26-17)10-19(20,21)22/h5-9,11H,4,10H2,1-3H3,(H,25,26,28)
• InChI Key: VWLOZEOSVUCOJS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)C(=O)NC2=NN(C3=C2C=CC(=C3)OC(C)C)CC(F)(F)F
• Molecular Formula: C19H20F3N5O2
• Molecular Weight: 407.4 g/mol

Description

Synthesis Analysis

• The synthesis of similar compounds involves cyclization reactions and isomerisation processes. For example, Pryadeina et al. (2008) describe the synthesis of ethyl 7-polyfluoroalkyl-7-hydroxy-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylates, which undergoes ring-chain isomerization depending on the solvent and substituent length (Pryadeina et al., 2008).

Molecular Structure Analysis

• Anuradha et al. (2014) provide insights into molecular structure through spectroscopic characterization and crystal structure analysis in their work on similar compounds (Anuradha et al., 2014).

Chemical Reactions and Properties

• The paper by Lashmanova et al. (2019) discusses the reaction mechanism and transition cage structure in the rearrangement of similar compounds, which is pertinent to understanding the chemical reactions and properties of our compound of interest (Lashmanova et al., 2019).

Physical Properties Analysis

• The physical properties of similar compounds can be inferred from studies like that of Trilleras et al. (2009), which focus on hydrogen-bonded sheets and ring structures that contribute to the physical attributes of these compounds (Trilleras et al., 2009).

Chemical Properties Analysis

• Palanki et al. (2002) conducted structure-activity relationship studies on similar compounds, providing insights into the chemical properties and potential interactions of these molecules (Palanki et al., 2002).